Cas no 955684-28-3 (N-(4-methoxyphenyl)methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide)

• Product Name: N-(4-methoxyphenyl)methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide
• CAS No: 955684-28-3
• MF: C₂₀H₂₀N₄O₃S
• MW: 396.462802886963
• CID: 5901352
• PubChem ID: 16948318
• Update Time: 2025-10-17

N-(4-methoxyphenyl)methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, N-[(4-methoxyphenyl)methyl]-2-[[[(4-methylphenyl)amino]carbonyl]amino]-
• 955684-28-3
• N-(4-methoxybenzyl)-2-(3-(p-tolyl)ureido)thiazole-4-carboxamide
• F2432-0204
• N-[(4-methoxyphenyl)methyl]-2-[(4-methylphenyl)carbamoylamino]-1,3-thiazole-4-carboxamide
• AKOS024647884
• N-[(4-methoxyphenyl)methyl]-2-{[(4-methylphenyl)carbamoyl]amino}-1,3-thiazole-4-carboxamide
• N-(4-methoxyphenyl)methyl-2-{(4-methylphenyl)carbamoylamino}-1,3-thiazole-4-carboxamide

• Inchi： 1S/C20H20N4O3S/c1-13-3-7-15(8-4-13)22-19(26)24-20-23-17(12-28-20)18(25)21-11-14-5-9-16(27-2)10-6-14/h3-10,12H,11H2,1-2H3,(H,21,25)(H2,22,23,24,26)
• InChI Key： SEVDYGOMJDHNAN-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC2=CC=C(OC)C=C2)=O)N=C1NC(NC1=CC=C(C)C=C1)=O

Computed Properties

• Exact Mass: 396.12561169g/mol
• Monoisotopic Mass: 396.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.349±0.06 g/cm3(Predicted)
• pka: 6.08±0.70(Predicted)